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Compound of Interest

Compound Name: Indole-15N

Cat. No.: B8821393

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
synthesis of Indole-15N, a crucial isotopically labeled compound for advanced research in
chemistry, biology, and medicine. The strategic incorporation of the stable nitrogen-15 isotope
enables detailed mechanistic studies, metabolic tracking, and enhanced characterization
through various spectroscopic techniques.

Core Chemical and Physical Properties

Indole-15N is a solid, isotopically labeled form of indole where the naturally occurring nitrogen-
14 atom in the pyrrole ring is replaced by a nitrogen-15 isotope.[1] This substitution results in a
mass shift of M+1, which is fundamental for its application in mass spectrometry-based

analyses. The compound typically appears as colorless to yellowish scales, which may turn red
upon exposure to light and air.[2]

Quantitative Data Summary
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Property Value Reference
Molecular Formula CsH7*>N

Molecular Weight 118.14 g/mol

Isotopic Purity =98 atom % 1°N

Chemical Purity >98%

Physical Form Solid

CAS Number 40167-58-6

Flash Point 121 °C (closed cup)

Spectroscopic Characterization

The primary advantage of Indole-15N lies in its utility in Nuclear Magnetic Resonance (NMR)
spectroscopy. The >N nucleus is NMR-active with a spin of 1/2, which provides sharper signals
and allows for the determination of nitrogen-proton and nitrogen-carbon coupling constants,
offering profound structural insights.

Chemical Shift ()
Nucleus Solvent Reference

ppm

N -254.05 CDsCN

Note: >N NMR chemical shifts can vary depending on the solvent and reference standard.

One-dimensional and two-dimensional NMR spectra, including tH, 13C, and >N NMR, have
been extensively used to characterize Indole-15N. Techniques such as *H-1°>N HSQC
(Heteronuclear Single Quantum Coherence) are particularly powerful for establishing direct N-
H correlations, even at very low concentrations.

Synthesis of Indole-15N

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b8821393?utm_src=pdf-body
https://www.benchchem.com/product/b8821393?utm_src=pdf-body
https://www.benchchem.com/product/b8821393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The synthesis of Indole-15N is most prominently achieved through the Fischer indole
synthesis, a classic and versatile method for constructing the indole ring system. This reaction
involves the acid-catalyzed cyclization of a °N-labeled arylhydrazine with an aldehyde or
ketone. Isotopic labeling studies have definitively shown that the aryl nitrogen (N1) of the
starting phenylhydrazine is incorporated into the indole ring.

An alternative synthetic route involves the use of °N-labeled aniline, which can be converted to
15N-indole through a series of reactions including a Sandmeyer reaction, cyclization to isatin,
and subsequent reduction.

Generalized Experimental Protocol: Fischer Indole
Synthesis of Indole-15N

This protocol outlines the key steps for the synthesis of Indole-15N starting from >N-labeled
phenylhydrazine.

1. Preparation of 1>N-Phenylhydrazine:
o Objective: To synthesize the key *°N-labeled starting material.

» Methodology: A common approach is the diazotization of aniline with a *>N-labeled nitrite
source (e.g., Na®NO3) in the presence of a strong acid like HCI at low temperatures (0-5 °C)
to form the corresponding diazonium salt. This is followed by reduction to yield *>N-
phenylhydrazine.

2. Formation of the 1>N-Phenylhydrazone:
o Objective: To form the hydrazone intermediate.

o Methodology: The synthesized *>*N-phenylhydrazine is reacted with a suitable carbonyl
compound (e.g., pyruvate, acetone) in a suitable solvent. This reaction typically proceeds
under mild conditions.

3. Acid-Catalyzed Cyclization:

o Objective: To induce the key cyclization and rearrangement to form the indole ring.
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» Methodology: The *>N-phenylhydrazone is treated with an acid catalyst. Common catalysts
include zinc chloride, polyphosphoric acid, or strong Brgnsted acids like sulfuric acid. The
reaction mixture is typically heated to facilitate the-sigmatropic rearrangement and
subsequent cyclization.

4. Workup and Purification:
o Objective: To isolate and purify the final Indole-15N product.

o Methodology: After the reaction is complete, the mixture is neutralized. The Indole-15N is
then extracted using an organic solvent. Purification is achieved through standard
techniques such as column chromatography or recrystallization to obtain a product with high
chemical and isotopic purity.

5. Analysis:
o Objective: To confirm the identity and purity of the synthesized Indole-15N.

o Methodology: The final product is analyzed using mass spectrometry to confirm the M+1
mass shift and by *H, 13C, and >N NMR spectroscopy to verify the structure and the position
of the >N label.

Visualizing the Synthesis: Fischer Indole Synthesis
Workflow

The following diagrams illustrate the mechanistic pathway of the Fischer indole synthesis and a
typical experimental workflow for an isotopic labeling study.
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Caption: Mechanism of the Fischer Indole Synthesis.
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Caption: Experimental Workflow for Indole-15N Synthesis.

Applications in Research and Drug Development
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The use of Indole-15N is invaluable in various scientific disciplines. In drug development, it
serves as a tracer to elucidate metabolic pathways and pharmacokinetic profiles of indole-
containing drug candidates. In molecular biology and biochemistry, it is used to study protein
structure and dynamics by incorporating *°N-labeled tryptophan, allowing for detailed NMR
studies of protein-ligand interactions. Furthermore, in metabolomics, *°N labeling is a powerful
tool for identifying and quantifying nitrogen-containing metabolites, such as monoterpene
indole alkaloids in plants. The ability to track the fate of the >N atom provides unambiguous
identification of novel compounds in complex biological matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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